Cas no 199867-78-2 (3,8-Dibromo-4,7-phenanthroline)

• Product Name: 3,8-Dibromo-4,7-phenanthroline
• CAS No: 199867-78-2
• MF: C₁₂H₆Br₂N₂
• MW: 337.997440814972
• CID: 2840162
• PubChem ID: 71346767
• Update Time: 2025-04-21

3,8-Dibromo-4,7-phenanthroline Chemical and Physical Properties

Names and Identifiers

• 3,8-DIBROMO-4,7-PHENANTHROLINE
• MFCD28968964
• SY366954
• 4,7-Phenanthroline, 3,8-dibromo-
• AKOS025395167
• 199867-78-2
• DTXCID90723478
• DTXSID00772735
• 3,8-Dibromo-4,7-phenanthroline

• Inchi： 1S/C12H6Br2N2/c13-11-5-1-7-8-2-6-12(14)16-10(8)4-3-9(7)15-11/h1-6H
• InChI Key： VJUIQVPPJHRZMD-UHFFFAOYSA-N
• SMILES： BrC1=CC=C2C(C=CC3=C2C=CC(=N3)Br)=N1

Computed Properties

• Exact Mass: 337.88772Da
• Monoisotopic Mass: 335.88977Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 0
• Complexity: 235
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 25.8Ų